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Compound of Interest

Compound Name: CEP-28122 mesylate salt

Cat. No.: B10762211 Get Quote

Essential Safety and Handling Guide for CEP-
28122 Mesylate Salt
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling CEP-28122 mesylate salt. The following procedures

are designed to ensure the safe handling, storage, and disposal of this potent, selective, and

orally bioavailable ALK inhibitor.[1][2]

Compound Information and Physical Properties
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Property Value Reference

Product Name CEP-28122 (mesylate salt) [3]

Synonyms
CEP-28122 Mesylate,

CEP28122 Mesylate
[4]

Catalog Number HY-18030A [3]

Molecular Formula C₂₉H₃₉ClN₆O₆S [3][5]

Molecular Weight 635.17 g/mol [3][5]

Appearance White to off-white solid [5]

Purity ≥99.79% [5][6]

IUPAC Name

(1S,2S,3R,4R)-3-((5-chloro-2-

(((S)-1-methoxy-7-morpholino-

6,7,8,9-tetrahydro-5H-

benzo[5]annulen-2-

yl)amino)pyrimidin-4-

yl)amino)bicyclo[2.2.1]hept-5-

ene-2-carboxamide

methanesulfonate

[6][7]

CAS Number 2070009-30-0 [2][5]

Solubility DMSO: 6.4 mg/mL (10.08 mM) [8]

Hazard Identification and Safety Precautions
While the supplier's Safety Data Sheet (SDS) classifies CEP-28122 mesylate salt as not a

hazardous substance or mixture, it is crucial to handle it with care as a potent bioactive

compound with limited toxicological data.[3] Always assume that a research chemical is

hazardous and take appropriate precautions.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.
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Ensure a safety shower and eyewash station are readily accessible.[3]

Personal Protective Equipment (PPE): The following PPE should be worn at all times when

handling CEP-28122 mesylate salt:

PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields.[3]

Protects eyes from splashes or

airborne particles of the

compound.

Hand Protection
Chemically resistant protective

gloves (e.g., nitrile).

Prevents direct skin contact.

Check glove manufacturer's

data for compatibility.

Body Protection
Impervious clothing, such as a

fully-buttoned lab coat.[3]

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory

Use a respirator if ventilation is

inadequate or when handling

large quantities.

Although not specified in the

SDS, this is a prudent measure

for potent compounds.

Step-by-Step Handling and Operational Plan
Receiving and Storage:

Upon receipt, visually inspect the package for any damage or leaks.

Store the solid compound at 4°C in a tightly sealed container, protected from moisture.[5]

For prepared solutions, adhere to the following storage guidelines to prevent degradation:

-80°C: Stable for up to 6 months.[2][5]

-20°C: Stable for up to 1 month.[2][5]
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Always store sealed and away from moisture.[2][5] It is recommended to aliquot solutions to

avoid repeated freeze-thaw cycles.[2]

Weighing and Solution Preparation:

Perform all weighing and solution preparation inside a chemical fume hood or a ventilated

balance enclosure.

Use dedicated, clean spatulas and weighing boats.

To prepare a stock solution, slowly add the solvent (e.g., DMSO) to the pre-weighed solid to

avoid generating dust. Sonication may be required to fully dissolve the compound.[8]

Clearly label all prepared solutions with the compound name, concentration, solvent, date of

preparation, and storage conditions.

First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding eyelids open. Seek prompt medical attention.[3]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[3]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All waste containing CEP-28122 mesylate salt must be treated as chemical waste.

Solid Waste: Collect all contaminated disposables (e.g., gloves, weighing boats, paper

towels) in a dedicated, sealed, and clearly labeled chemical waste bag or container.
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Liquid Waste: Collect all unused solutions and rinse liquids in a labeled, sealed hazardous

waste container.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Safe Handling Workflow
The following diagram outlines the logical workflow for the safe handling of CEP-28122
mesylate salt.
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Cleanup & Disposal

Review SDS & Safety Protocols
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Prepare Stock Solution in Fume Hood
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Decontaminate Work Surfaces

Proceed to Cleanup

Segregate & Label Chemical Waste

Dispose of Waste via EHS Guidelines

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of CEP-28122 Mesylate Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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